Cas no 2171798-02-8 (3-(2-aminohexan-2-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(2-aminohexan-2-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• CAS No: 2171798-02-8
• MF: C₁₀H₂₁NO₃S
• MW: 235.343641996384
• CID: 6040272
• PubChem ID: 165787404
• Update Time: 2025-05-30

3-(2-aminohexan-2-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminohexan-2-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione
• 2171798-02-8
• EN300-1642216

• Inchi： 1S/C10H21NO3S/c1-3-4-5-9(2,11)10(12)6-7-15(13,14)8-10/h12H,3-8,11H2,1-2H3
• InChI Key： UJPUBJMTBDWPQV-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C(C)(CCCC)N)O)(=O)=O

Computed Properties

• Exact Mass: 235.12421471g/mol
• Monoisotopic Mass: 235.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(2-aminohexan-2-yl)-3-hydroxy-1lambda6-thiolane-1,1-dione

3-(2-Aminohexan-2-yl)-3-hydroxy-1λ6-thiolane-1,1-dione: A Comprehensive Overview

The compound 3-(2-aminoHexan-2-yl)-3-hydroxy-1λ6-thiolane-1,1-dione, identified by the CAS registry number 2171798-02-8, is a unique organic molecule with significant potential in various chemical and biological applications. This compound belongs to the class of thiolane derivatives, which are known for their versatile properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of thiolane derivatives in drug discovery, particularly due to their ability to form stable cyclic structures that can mimic complex biological molecules. The presence of the amino group in this compound adds further functionality, making it a promising candidate for peptide synthesis and other bioconjugation reactions. Researchers have also explored the use of this compound in the development of novel antibiotics, where its unique structure could potentially disrupt bacterial cell membranes.

The synthesis of 3-(2-aminoHexan-2-yl)-3-hydroxy-based compounds has been optimized in recent years, with green chemistry approaches gaining traction. These methods not only enhance the efficiency of production but also reduce environmental impact, aligning with global sustainability goals. The hydroxyl group in the molecule plays a crucial role in its reactivity, enabling it to participate in various nucleophilic and electrophilic reactions.

In terms of applications, this compound has shown potential in the field of materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable bonds under mild conditions makes it ideal for use in high-performance materials that require durability and resistance to environmental factors.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions within this compound. Quantum mechanical studies have revealed that the amino group significantly influences the electronic properties of the molecule, enhancing its ability to act as a nucleophile in organic reactions.

The integration of this compound into medicinal chemistry has opened new avenues for drug design. Its ability to act as a scaffold for bioactive molecules has been exploited in several research projects aimed at developing treatments for chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, 3-(2-aminoHexan-2-yl)-3-hydroxy-based compounds like CAS 2171798-02-8 represent a promising class of molecules with diverse applications across multiple disciplines. As research continues to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow significantly.